Cas no 2229636-57-9 (2-(3,3-difluorocyclobutyl)piperidine)

• Product Name: 2-(3,3-difluorocyclobutyl)piperidine
• CAS No: 2229636-57-9
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 6139228
• PubChem ID: 165994881
• Update Time: 2025-10-29

2-(3,3-difluorocyclobutyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-difluorocyclobutyl)piperidine
• Piperidine, 2-(3,3-difluorocyclobutyl)-
• 2229636-57-9
• EN300-1948497

• Inchi： 1S/C9H15F2N/c10-9(11)5-7(6-9)8-3-1-2-4-12-8/h7-8,12H,1-6H2
• InChI Key： SKDJFQTWQMTZQW-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1CC(F)(F)C1

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 207.8±40.0 °C(Predicted)
• pka: 10.44±0.10(Predicted)

Additional information on 2-(3,3-difluorocyclobutyl)piperidine

Introduction to 2-(3,3-difluorocyclobutyl)piperidine (CAS No. 2229636-57-9)

2-(3,3-difluorocyclobutyl)piperidine (CAS No. 2229636-57-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DFC-Pip, is characterized by its unique structural features, which include a piperidine ring and a 3,3-difluorocyclobutyl moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The synthesis of 2-(3,3-difluorocyclobutyl)piperidine involves several steps, typically starting with the formation of the difluorocyclobutyl intermediate followed by its coupling with a piperidine derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes.

In terms of its chemical properties, 2-(3,3-difluorocyclobutyl)piperidine exhibits high stability and solubility in various organic solvents. These properties are crucial for its use in pharmaceutical formulations and biological assays. Additionally, the presence of the difluoro substituents on the cyclobutyl ring imparts unique electronic and steric effects that can influence the compound's interactions with biological targets.

Pharmacological Properties:

2-(3,3-difluorocyclobutyl)piperidine has been extensively studied for its potential as a modulator of various neurotransmitter systems. Research has shown that it can interact with serotonin receptors, particularly the 5-HT_1A receptor, which plays a critical role in mood regulation and anxiety disorders. This interaction suggests that DFC-Pip may have therapeutic potential in the treatment of psychiatric conditions such as depression and anxiety.

Beyond its effects on serotonin receptors, 2-(3,3-difluorocyclobutyl)piperidine has also been investigated for its ability to modulate other neurotransmitter systems. For instance, it has been shown to have affinity for dopamine D₂ receptors, which are implicated in movement disorders such as Parkinson's disease. This dual mechanism of action makes DFC-Pip a promising candidate for the development of novel multi-target drugs.

Clinical Applications:

The potential clinical applications of 2-(3,3-difluorocyclobutyl)piperidine are diverse and promising. Preclinical studies have demonstrated its efficacy in animal models of depression and anxiety. In these studies, administration of DFC-Pip resulted in significant reductions in depressive-like behaviors and anxiety-related symptoms. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In addition to psychiatric disorders, 2-(3,3-difluorocyclobutyl)piperidine has shown promise in the treatment of neurodegenerative diseases. Its ability to modulate both serotonin and dopamine receptors suggests that it may have neuroprotective effects that could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research is focused on elucidating the mechanisms underlying these neuroprotective effects and identifying optimal dosing regimens for therapeutic use.

Safety Profile:

The safety profile of 2-(3,3-difluorocyclobutyl)piperidine is an important consideration for its potential use in clinical settings. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses. However, like all new compounds, it will require thorough evaluation through Phase I clinical trials to ensure its safety in humans.

Preliminary data suggest that DFC-Pip strong > does not exhibit significant adverse effects at doses relevant for therapeutic use. Nevertheless, ongoing monitoring will be essential to identify any potential long-term side effects or interactions with other medications.

FUTURE DIRECTIONS:

The future research directions for < strong > 2-(3 , 3 -difluorocyclobutyl ) piperidine ( CAS No . 2229636 -57-9 ) are multifaceted . One key area of focus will be the optimization of its pharmacokinetic properties to enhance bioavailability and reduce clearance rates . This could involve structural modifications or the development of prodrugs that are more stable under physiological conditions . p > < p >Another important area of research will be the exploration of combination therapies involving 2-(3 , 3 -difluorocyclobutyl ) piperidine strong >and other drugs . For example , combining DFC -Pip strong >with selective serotonin reuptake inhibitors ( SSRIs ) or monoamine oxidase inhibitors ( MAOIs ) could potentially enhance its antidepressant effects while reducing side effects . p > < p >In conclusion ,< strong > 2-(3 , 3 -difluorocyclobutyl ) piperidine ( CAS No . 2229636 -57-9 ) strong >is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further development as a therapeutic agent . As research continues to advance , it is likely that DFC -Pip strong >will play an increasingly important role in the treatment of various neurological and psychiatric disorders . p > article > response >